2-Chloro-5-nitro-4-thiocyanatopyrimidine

• IUPAC Name: (2-chloro-5-nitropyrimidin-4-yl) thiocyanate
• InChI: InChI=1S/C5HClN4O2S/c6-5-8-1-3(10(11)12)4(9-5)13-2-7/h1H
• InChI Key: GVMBHKFNIKBISV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)Cl)SC#N)[N+](=O)[O-]
• Molecular Formula: C5HClN4O2S
• DSSTOX Substance ID: DTXSID00610582
• Molecular Weight: 216.61 g/mol
• CAS RN: 98027-74-8

Description

2-Chloro-5-nitro-4-thiocyanatopyrimidine is a chemical compound with the molecular formula C5HClN4O2S. It is used in pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of 2-Chloro-5-nitro-4-thiocyanatopyrimidine consists of 5 carbon atoms, 1 chlorine atom, 4 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Synthesis of Anticancer Intermediates

2-Chloro-5-nitro-4-thiocyanatopyrimidine is utilized in the synthesis of compounds for potential use in anticancer drugs. For instance, Zhang et al. (2019) demonstrated a high-yield method to synthesize 2-chloro-4-(3-nitrophenoxy)-6-(thiophen-2-yl) pyrimidine, a significant intermediate in small molecule anticancer drugs. Their method involved halogenation, coupling, and nucleophilic reactions, with a high total yield of up to 85% (Binliang Zhang, Yanmi Zhou, Qi Gu, Shan Xu, 2019).

Insecticidal Properties

A novel class of insecticides, Neonicotinoids, have been synthesized using 2-Chloro-5-nitro-4-thiocyanatopyrimidine derivatives. Maienfisch et al. (2001) outlined the methodology for synthesizing various nitroimino heterocycles, including those derived from 2-Chloro-5-nitro-4-thiocyanatopyrimidine, demonstrating effective insecticidal activity (P. Maienfisch, H. Huerlimann, A. Rindlisbacher, L. Gsell, H. Dettwiler, J. Haettenschwiler, E. Sieger, M. Walti, 2001).

Synthesis of Novel Heterocyclic Systems

The compound has been used to synthesize various derivatives of 2-chloro-4-methyl-5-nitropyrimidine, leading to novel heterocyclic systems like 4-methyl-3-nitro-6H-pyrimido[2,1-b]quinazoline. This research by Banihashemi et al. (2020) highlights the versatility of 2-Chloro-5-nitro-4-thiocyanatopyrimidine in creating new chemical structures with potential pharmaceutical applications (S. Banihashemi, H. Hassani, J. Lari, 2020).

Antimicrobial Activity

Dişli et al. (2013) synthesized 4,6-dimethoxy pyrimidine derivatives, including 2-amino-4,6-dimethoxy-5-thiocyanatopyrimidine, and evaluated their antibacterial activities. Some of these derivatives showed significant antibacterial activity, comparable to standard antibiotics like Penicillin and Erythromycin (A. Dişli, S. Mercan, Serkan Yavuz, 2013).

Antitumor Properties and DNA Methylation

Research into the synthesis of pyrimidylhydrazones and substituted pyrimidyl-aryl- and-cyclohexylthiosemicarbazides, using 2-Chloro-5-nitro-4-thiocyanatopyrimidine derivatives, was conducted to study their impact on DNA methylation and in vitro antitumor properties. Grigoryan et al. (2012) found that these compounds influence DNA methylation, indicating potential for antitumor applications (L. Grigoryan, M. A. Kaldrikyan, R. G. Melik-Ogandzhanyan, J. V. Garibyan, L. Nersesyan, A. S. Agaronyan, 2012).

Synthesis routes and methods I

Procedure details

(compound known, e.g. WO 2003/032994) Potassium thiocyanate (0.97 g, 10 mM) was added to a solution of 2,4-dichloro-5-nitropyrimidine (1.94 g 10, mM) in EtOH (40 mL) cooled to 0° C. via an ice bath. The solution was stirred at 0° C. for 30 min, then the bath was removed and the resulting suspension allowed to come to RT over 60 min, when water (100 mL) was added. The precipitate was collected via filtration, washed with ice cold water, dissolved with DCM, dried (MgSO4), filtered and evaporated to yield the titled compound (1.7 g).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

To a solution of 2,4-dichloro-5-nitropyrimidine (16.7 g, 85.8 mmol) in acetic acid (100 mL) was added at room temperature potassium thiocyanate (8.82 g, 90.8 mmol) over 1.5 hr or longer, and the mixture was stirred for 3 hr. The reaction mixture was poured into vigorously stirred water (500 mL), and the mixture was stirred for 30 min. The resulting solid was collected by filtration, and dried to give the title compound (16.5 g, 89%) as pale-yellow crystals.